Cas no 2228062-61-9 (rac-(1R,2S)-2-(1-methylpyrrolidin-2-yl)methylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2S)-2-(1-methylpyrrolidin-2-yl)methylcyclopropane-1-carboxylic acid
• CAS No: 2228062-61-9
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 6561188
• PubChem ID: 165625314
• Update Time: 2025-07-08

rac-(1R,2S)-2-(1-methylpyrrolidin-2-yl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(1-methylpyrrolidin-2-yl)methylcyclopropane-1-carboxylic acid
• rac-(1R,2S)-2-[(1-methylpyrrolidin-2-yl)methyl]cyclopropane-1-carboxylic acid
• EN300-1783398
• 2228062-61-9

• Inchi： 1S/C10H17NO2/c1-11-4-2-3-8(11)5-7-6-9(7)10(12)13/h7-9H,2-6H2,1H3,(H,12,13)/t7-,8?,9-/m1/s1
• InChI Key： NDGWGKLSWXWLHH-PSGOWDBMSA-N
• SMILES： OC([C@@H]1C[C@H]1CC1CCCN1C)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 40.5Ų

Additional information on rac-(1R,2S)-2-(1-methylpyrrolidin-2-yl)methylcyclopropane-1-carboxylic acid

Professional Introduction to rac-(1R,2S)-2-(1-methylpyrrolidin-2-yl)methylcyclopropane-1-carboxylic acid (CAS No. 2228062-61-9)

Rac-(1R,2S)-2-(1-methylpyrrolidin-2-yl)methylcyclopropane-1-carboxylic acid, with the CAS number 2228062-61-9, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The cyclopropane ring, a key structural motif in this compound, is known for its strained geometry, which can influence the reactivity and biological activity of the molecule.

The presence of the (1R,2S) configuration at the stereocenters further adds to the complexity and specificity of this compound. Such stereochemical purity is often crucial in pharmaceutical applications, as it can significantly impact the efficacy and safety of a drug candidate. The (1R,2S) configuration of rac-(1R,2S)-2-(1-methylpyrrolidin-2-yl)methylcyclopropane-1-carboxylic acid suggests that it may exhibit distinct pharmacological properties compared to its enantiomers or racemic mixtures.

The side chain featuring a 1-methylpyrrolidin-2-yl group introduces another layer of complexity to the molecule. Pyrrolidine derivatives are well-known for their role in various biological processes and have been widely explored in medicinal chemistry. The methyl substitution on the pyrrolidine ring can influence the electronic properties and steric environment of the molecule, potentially affecting its interaction with biological targets.

Recent research has highlighted the importance of cyclopropane-containing compounds in drug development. The strained three-membered ring of cyclopropane can enhance binding affinity and selectivity when interacting with biological targets. This feature has been exploited in the design of various small-molecule drugs targeting enzymes and receptors. Rac-(1R,2S)-2-(1-methylpyrrolidin-2-yl)methylcyclopropane-1-carboxylic acid represents a promising candidate for further investigation in this context.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The combination of a cyclopropane ring with a pyrrolidine moiety provides a versatile scaffold that can be modified to target specific biological pathways. For instance, modifications at the carboxylic acid group could allow for further functionalization, enabling the synthesis of derivatives with enhanced solubility or improved pharmacokinetic properties.

In addition to its structural features, rac-(1R,2S)-2-(1-methylpyrrolidin-2-yl)methylcyclopropane-1-carboxylic acid may exhibit unique chemical properties due to its stereochemistry. The (1R,2S) configuration can influence reaction pathways and product distributions in synthetic transformations. This specificity is particularly valuable in multi-step synthetic routes where stereocontrol is essential for achieving high yields and purity.

The compound's potential applications extend beyond traditional pharmaceuticals. It may also find utility in materials science and agrochemicals, where cyclopropane derivatives have shown promise as intermediates or active ingredients. The versatility of this molecule underscores its importance as a chemical entity with broad industrial relevance.

From a research perspective, studying rac-(1R,2S)-2-(1-methylpyrrolidin-2-yl)methylcyclopropane-1-carboxylic acid can provide valuable insights into structure-function relationships in drug design. Understanding how its unique structural features influence its biological activity can guide the development of new therapeutic strategies. This compound serves as a testament to the power of medicinal chemistry in uncovering novel molecules with potential therapeutic value.

The synthesis of rac-(1R,2S)-2-(1-methylpyrrolidin-2-yl)methylcyclopropane-1-carboxylic acid presents an interesting challenge for synthetic chemists. The need to maintain stereochemical integrity throughout the synthetic process highlights the importance of advanced synthetic methodologies such as asymmetric catalysis or chiral auxiliary strategies. Advances in these areas could facilitate access to more complex derivatives and expand the library of cyclopropane-containing compounds available for drug discovery.

In conclusion, rac-(1R,2S)-2-(1-methylpyrrolidin-2-yl)methylcyclopropane-1-carboxylic acid (CAS No. 2228062-61-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, including the cyclopropane ring and (1R,2S) stereochemistry, make it an attractive candidate for further exploration. As research continues to uncover new applications for this molecule, it is likely to play an important role in shaping future developments in drug design and discovery.